Cas no 56585-33-2 (5-(3,4,5-trimethoxybenzyl)pyrimidine-2,4-diamine sulfate (2:1))

• Product Name: 5-(3,4,5-trimethoxybenzyl)pyrimidine-2,4-diamine sulfate (2:1)
• CAS No: 56585-33-2
• MF: C₂₈H₃₈N₈O₁₀S
• MW: 678.713924884796
• CID: 1599052
• PubChem ID: 64936
• Update Time: 2025-06-11

5-(3,4,5-trimethoxybenzyl)pyrimidine-2,4-diamine sulfate (2:1) Chemical and Physical Properties

Names and Identifiers

• 5-(3,4,5-trimethoxybenzyl)pyrimidine-2,4-diamine sulfate (2:1)
• sulfuric acid,5-[(3,4,5-trimethoxyphenyl)methyl]pyrimidine-2,4-diamine
• Trimethoprim sulfate
• DTXSID40205138
• 2,4-Pyrimidinediamine, 5-((3,4-trimethoxyphenyl)methyl)-, sulfate (2:1)
• 2,4-Diamino-5-(3,4,5-trimethoxybenzyl)pyrimidine sulfate (2:1)
• BW-72U
• TRIMETHOPRIM SULFATE [USP MONOGRAPH]
• 2,4-Pyrimidinediamine, 5-((3,4-trimethoxyphenyl)methyl)-, sulfate (2:1) (salt)
• Trimethoprim sulfate [USAN:USP]
• D06236
• Trimethoprim sulfate [USAN]
• sulfuric acid;5-[(3,4,5-trimethoxyphenyl)methyl]pyrimidine-2,4-diamine
• Trimethoprim sulfate (USP)
• 56585-33-2
• E377MF8EQ8
• TRIMETHOPRIM SULFATE [MART.]
• DA-58192
• 2,4-Diamino-5-(3,4,5-trimethoxybenzyl)pyrimidine sulfate (2:1) (salt)
• CHEMBL2110367
• UNII-E377MF8EQ8
• Trimethoprim sulphate
• TRIMETHOPRIM SULFATE [ORANGE BOOK]
• BW 72U
• TRIMETHOPRIM SULFATE [VANDF]
• Q27276814
• 2,4-Pyrimidinediamine, 5-[(3,4,5-trimethoxyphenyl)methyl]-,sulfate (2:1)
• TRIMETHOPRIM SULFATE [WHO-DD]

• Inchi： 1S/2C14H18N4O3.H2O4S/c2*1-19-10-5-8(6-11(20-2)12(10)21-3)4-9-7-17-14(16)18-13(9)15;1-5(2,3)4/h2*5-7H,4H2,1-3H3,(H4,15,16,17,18);(H2,1,2,3,4)
• InChI Key： UILMMYFRNCCPLK-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.O(C)C1C(=C(C=C(C=1)CC1=CN=C(N)N=C1N)OC)OC.O(C)C1C(=C(C=C(C=1)CC1=CN=C(N)N=C1N)OC)OC

Computed Properties

• Exact Mass: 678.24344
• Monoisotopic Mass: 678.24316
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 47
• Rotatable Bond Count: 10
• Complexity: 388
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 294

Experimental Properties

• Boiling Point: 526°C at 760 mmHg
• Flash Point: 271.9°C
• PSA: 285.62

Additional information on 5-(3,4,5-trimethoxybenzyl)pyrimidine-2,4-diamine sulfate (2:1)

Comprehensive Overview of 5-(3,4,5-Trimethoxybenzyl)pyrimidine-2,4-diamine Sulfate (2:1) (CAS No. 56585-33-2)

The compound 5-(3,4,5-trimethoxybenzyl)pyrimidine-2,4-diamine sulfate (2:1) (CAS No. 56585-33-2) is a specialized chemical entity with significant relevance in pharmaceutical and biochemical research. This sulfate salt derivative of the pyrimidine-based structure has garnered attention due to its potential applications in drug discovery and development. The trimethoxybenzyl moiety attached to the pyrimidine-2,4-diamine core enhances its solubility and bioavailability, making it a candidate for further investigation in therapeutic contexts.

In recent years, the demand for sulfate salts of heterocyclic compounds like 5-(3,4,5-trimethoxybenzyl)pyrimidine-2,4-diamine has increased, particularly in the field of targeted drug delivery. Researchers are exploring its role in modulating enzymatic activity, given its structural similarity to purine and pyrimidine bases. This aligns with current trends in personalized medicine and small-molecule therapeutics, where precision and efficacy are paramount. The 2:1 stoichiometry of the sulfate salt further ensures stability, a critical factor in formulation development.

The synthesis of CAS No. 56585-33-2 involves multi-step organic reactions, including the condensation of 3,4,5-trimethoxybenzaldehyde with pyrimidine precursors, followed by sulfation. Its characterization typically employs advanced techniques such as NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These methods are essential for ensuring compliance with Good Manufacturing Practices (GMP), a topic frequently searched by professionals in the pharmaceutical industry.

One of the most discussed applications of 5-(3,4,5-trimethoxybenzyl)pyrimidine-2,4-diamine sulfate (2:1) is its potential as a kinase inhibitor. Kinases are a hot topic in cancer research, and this compound’s ability to interfere with phosphorylation pathways has sparked interest. Additionally, its anti-inflammatory properties are under investigation, coinciding with the growing focus on chronic disease management and immune modulation.

From a commercial perspective, CAS 56585-33-2 is often sourced for high-throughput screening (HTS) libraries, a key tool in drug repurposing efforts. The rise of AI-driven drug discovery has further amplified the need for well-characterized compounds like this, as machine learning models rely on high-quality data inputs. This intersection of cheminformatics and medicinal chemistry is a trending area in scientific literature and industry forums.

Environmental and safety profiles of 5-(3,4,5-trimethoxybenzyl)pyrimidine-2,4-diamine sulfate are also critical considerations. Regulatory bodies emphasize green chemistry principles, prompting researchers to optimize synthetic routes for minimal waste. Such practices align with the broader sustainability movement, a recurring theme in both academic and industrial discussions.

In summary, 5-(3,4,5-trimethoxybenzyl)pyrimidine-2,4-diamine sulfate (2:1) (CAS No. 56585-33-2) represents a versatile compound with multifaceted applications. Its structural features, combined with emerging research trends, position it as a valuable asset in modern pharmaceutical R&D. As the scientific community continues to explore its potential, this compound is likely to remain a subject of interest in both academic and industrial settings.